Cas no 1806726-20-4 (4-Iodo-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 4-Iodo-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1806726-20-4
• MF: C₈H₄F₆INO
• MW: 371.018355369568
• CID: 4835932
• Update Time: 2025-10-31

4-Iodo-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F6INO/c1-3-5(15)4(7(9,10)11)2-16-6(3)17-8(12,13)14/h2H,1H3
• InChI Key： NCJOVHMGPIOSQK-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CN=C(C=1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 4-Iodo-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

4-Iodo-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine: A Versatile Building Block in Medicinal Chemistry

4-Iodo-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1806726-20-4) is a highly functionalized pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by the presence of an iodo group, a methyl group, a trifluoromethoxy group, and a trifluoromethyl group, which collectively contribute to its chemical versatility and biological activity.

The iodo substituent in 4-Iodo-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine makes it an excellent precursor for various synthetic transformations, particularly in the context of cross-coupling reactions. The reactivity of the iodo group allows for the introduction of a wide range of functional groups, making this compound a valuable starting material for the synthesis of complex molecules with diverse biological activities. Recent studies have demonstrated the utility of iodo-substituted pyridines in the development of novel pharmaceuticals, including anticancer agents and antiviral compounds.

The presence of the methyl group at the 3-position of the pyridine ring provides steric and electronic effects that can influence the compound's reactivity and biological properties. Methyl-substituted pyridines are known to exhibit enhanced stability and solubility, which are crucial factors in drug design and development. Additionally, the methyl group can modulate the lipophilicity of the molecule, affecting its ability to cross biological membranes and reach target sites within cells.

The trifluoromethoxy group at the 2-position is a key feature of this compound. Trifluoromethoxy groups are known for their strong electron-withdrawing properties, which can significantly impact the electronic structure and reactivity of the molecule. In medicinal chemistry, trifluoromethoxy-substituted compounds have been shown to possess potent biological activities, including antitumor and anti-inflammatory properties. The trifluoromethoxy group can also enhance metabolic stability, making it an attractive moiety for drug discovery efforts.

The trifluoromethyl group at the 5-position further enhances the chemical and biological properties of this compound. Trifluoromethyl groups are known for their high lipophilicity and metabolic stability, which can improve the pharmacokinetic profile of drug candidates. In addition, trifluoromethylated compounds often exhibit enhanced binding affinity to target proteins, making them valuable leads in drug discovery programs. Recent research has highlighted the role of trifluoromethylated pyridines in modulating various biological pathways, including those involved in cancer progression and inflammatory responses.

4-Iodo-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine has been extensively studied in various synthetic contexts. One notable application is its use as a building block in the synthesis of heterocyclic compounds with potential therapeutic applications. For example, researchers have utilized this compound as a starting material for the preparation of novel pyrimidine derivatives with antiviral activity against RNA viruses such as influenza and SARS-CoV-2. The versatility of this compound in synthetic transformations has also been leveraged in the development of small molecule inhibitors targeting specific enzymes involved in disease pathways.

In addition to its synthetic utility, 4-Iodo-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine has shown promise as a lead compound in drug discovery efforts. Preclinical studies have demonstrated its potential as an anticancer agent due to its ability to selectively inhibit cancer cell proliferation while sparing normal cells. The compound's unique combination of functional groups allows it to interact with multiple targets within cancer cells, potentially overcoming resistance mechanisms that limit the efficacy of existing therapies.

The biological activity of 4-Iodo-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine has also been explored in other therapeutic areas. For instance, recent research has investigated its potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate inflammatory pathways through interactions with specific receptors and enzymes makes it a promising candidate for further development.

In conclusion, 4-Iodo-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1806726-20-4) is a versatile and highly functionalized pyridine derivative with significant potential in medicinal chemistry. Its unique structural features make it an excellent building block for synthetic transformations and a promising lead compound for drug discovery efforts across various therapeutic areas. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in advancing our understanding and treatment of diseases.